Cas no 203255-81-6 (Sumilizer GP)

• Product Name: Sumilizer GP
• CAS No: 203255-81-6
• MF: C₄₂H₆₁O₄P
• MW: 660.905113935471
• CID: 66663
• PubChem ID: 6850823
• Update Time: 2025-05-21

Sumilizer GP Chemical and Physical Properties

Names and Identifiers

• Sumilizer GP
• 2-(tert-Butyl)-6-methyl-4-(3-((2,4,8,10-tetrakis(tert-butyl)dibenzo[d,f][1,3,2]dioxaphosphepin-6-yl)oxy)propyl)phenol
• 2-tert-butyl-6-methyl-4-[3-(2,4,8,10-tetratert-butylbenzo[d][1,3,2]benzodioxaphosphepin-6-yl)oxypropyl]phenol
• 2-tert-butyl-6-methyl-4-{3-[(2,4,8,10-tetra-tert-butyldibenzo[d,f][1,3,2]dioxaphosphepin-6-yl)oxy]propyl}phenol
• Q27287213
• A936346
• BCP16446
• 2-tert-butyl-6-methyl-4-[3-(2, 4, 8, 10-tetratert-butylbenzo[d][1, 3, 2]benzodioxaphosphepin-6-yl)oxypropyl]phenol
• Phenol, 2-(1,1-dimethylethyl)-6-methyl-4-(3-((2,4,8,10-tetrakis(1,1-dimethylethyl)dibenzo(d,f)(1,3,2)dioxaphosphepin-6-yl)oxy)propyl)-
• 203255-81-6
• SCHEMBL209986
• 6-(3-(3-TERT-BUTYL-4-HYDROXY-5-METHYLPHENYL)PROPOXY)-2,4,8,10-TETRAKIS(TERT-BUTYL)DIBENZO(D,F)(1,3,2)DIOXAPHOSPHEPIN
• DIMETHYLETHYL)-6-METHYL-4-(3-((2,4,8,10-TETRAKIS(1,1-DIMETHYLETHYL)DIBENZO(D,F)(1,3,2)DIOXAPHOSPHEPIN-6-YL)OXY)PROPYL)PHENOL, 2-(1,1-
• 2,4,8,10-Tetra-tert-butyl-6-(3-(3-methyl-4-hydroxy-5-tert-butylphenyl)propoxy)dibenzo(d,f)(1,3,2)dioxaphosphepin
• NS00112958
• Phenol, 2-(1,1-dimethylethyl)-6-methyl-4-[3-[[2,4,8,10-tetrakis(1,1-dimethylethyl)dibenzo[d,f][1,3,2]dioxaphosphepin-6-yl]oxy]propyl]-
• 2-(1,1-Dimethylethyl)-6-methyl-4-[3-[[2,4,8,10-tetrakis(1,1-dimethyleth yl)dibenzo[d,f][1,3,2]dioxaphosphepin-6-yl]oxy]propyl] phenol
• UNII-QE2WRB24EO
• 6-(3-(3-METHYL-4-HYDROXY-5-TERT-BUTYLPHENYL)PROPOXY)-2,4,8,10-TETRA-TERT-BUTYLDIBENZO(D,F)(1,3,2)DIOXAPHOSPHEPIN
• QE2WRB24EO
• 2-(t-butyl)-6-methyl-4-(3-((2,4,8,10-tetrakis(t-butyl)dibenzo[d,f][1,3,2]dioxaphosphepin-6-yl)oxy)propyl)phenol
• DTXSID60870221
• MSXXDBCLAKQJQT-UHFFFAOYSA-N

• Inchi： 1S/C42H61O4P/c1-26-20-27(21-32(35(26)43)40(8,9)10)18-17-19-44-47-45-36-30(22-28(38(2,3)4)24-33(36)41(11,12)13)31-23-29(39(5,6)7)25-34(37(31)46-47)42(14,15)16/h20-25,43H,17-19H2,1-16H3
• InChI Key： MSXXDBCLAKQJQT-UHFFFAOYSA-N
• SMILES： P1(OCCCC2=CC(C)=C(C(=C2)C(C)(C)C)O)OC2C(=CC(=CC=2C(C)(C)C)C(C)(C)C)C2=CC(=CC(=C2O1)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 660.43103
• Monoisotopic Mass: 660.431
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 47
• Rotatable Bond Count: 10
• Complexity: 950
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.7A^2
• XLogP3: 14.1

Experimental Properties

• Boiling Point: 655.2°C at 760 mmHg
• Flash Point: 350.1°C
• PSA: 47.92
• LogP: 12.85290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on Sumilizer GP

Sumilizer GP: A Comprehensive Overview

Sumilizer GP (CAS No. 203255-81-6) is a highly advanced compound that has garnered significant attention in various industrial and scientific applications. This compound is renowned for its exceptional properties, making it a critical component in numerous sectors, including pharmaceuticals, agrochemicals, and specialty chemicals. The Sumilizer GP molecule is characterized by its unique structure, which contributes to its stability and reactivity under diverse conditions.

Recent studies have highlighted the potential of Sumilizer GP in enhancing the efficiency of chemical processes. For instance, researchers have demonstrated its ability to act as a versatile intermediate in the synthesis of complex molecules. This capability has been particularly valuable in the development of novel drugs and agricultural chemicals. The compound's ability to undergo multiple reaction pathways without compromising its structural integrity has made it a favorite among chemists and engineers.

One of the most notable advancements involving Sumilizer GP is its role in green chemistry initiatives. Scientists have explored its application in reducing waste generation during chemical synthesis. By incorporating Sumilizer GP into reaction designs, they have achieved higher yields while minimizing environmental impact. This aligns with global efforts to promote sustainable practices in the chemical industry.

The structural properties of Sumilizer GP also make it an ideal candidate for use in advanced materials science. Its ability to form stable complexes with other compounds has led to its integration into the development of high-performance polymers and coatings. These materials exhibit enhanced durability and resistance to environmental factors, making them suitable for aerospace, automotive, and electronic applications.

Moreover, Sumilizer GP has found applications in the field of catalysis. Its unique electronic configuration allows it to act as an efficient catalyst in various organic reactions. This has significantly reduced reaction times and improved product quality in industrial settings. Recent breakthroughs have further optimized its catalytic performance, opening new avenues for its use in large-scale manufacturing processes.

In terms of market demand, Sumilizer GP continues to be a sought-after compound due to its versatility and reliability. Its widespread adoption across multiple industries underscores its importance as a key enabler of technological progress. As research into its properties deepens, new applications are expected to emerge, further solidifying its position as a cornerstone of modern chemistry.

Despite its numerous advantages, the handling and storage of Sumilizer GP require adherence to standard safety protocols. Proper precautions ensure that its benefits are realized without compromising worker safety or environmental health. Ongoing research is also focused on improving synthesis methods to enhance scalability and reduce production costs.

In conclusion, Sumilizer GP (CAS No. 203255-81-6) stands as a testament to human ingenuity in chemical innovation. Its diverse applications and adaptability make it an indispensable tool across various industries. As scientific understanding of this compound continues to grow, so too does its potential to drive advancements in technology and sustainability.